Cas no 108546-02-7 (21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)-)

• Product Name: 21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)-
• CAS No: 108546-02-7
• MF: C₅₂H₄₆N₄
• MW: 726.948452472687
• CID: 3594551
• Update Time: 2026-04-21

21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)-

Additional information on 21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)-

Comprehensive Overview of 21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)- (CAS No. 108546-02-7)

The compound 21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)- (CAS No. 108546-02-7) is a highly specialized porphyrin derivative that has garnered significant attention in both academic and industrial research. Porphyrins, the parent macrocycles of this compound, are renowned for their unique photophysical and electrochemical properties, making them indispensable in fields such as organic electronics, photodynamic therapy, and catalysis. The introduction of 3,5-dimethylphenyl substituents at the meso-positions of the porphyrin ring enhances its solubility and stability, which are critical for practical applications.

In recent years, the demand for functionalized porphyrins like 21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)- has surged due to their potential in solar energy conversion. Researchers are actively exploring its role in dye-sensitized solar cells (DSSCs) and organic photovoltaics (OPVs), where its broad absorption spectrum and efficient charge transfer properties are highly valued. Additionally, its structural versatility allows for fine-tuning of electronic properties, a feature that aligns with the growing trend of materials-by-design in advanced material science.

Another area of interest is the compound's application in biomedical imaging and therapeutics. The tetrakis(3,5-dimethylphenyl) modification improves the compound's biocompatibility, making it a candidate for fluorescence-based diagnostics and targeted drug delivery systems. With the rise of precision medicine, such tailored molecular architectures are becoming increasingly relevant. Questions like "How do porphyrins interact with biological systems?" or "What are the latest advancements in porphyrin-based therapeutics?" frequently appear in scientific forums, underscoring the compound's relevance.

From a synthetic chemistry perspective, CAS No. 108546-02-7 exemplifies the elegance of supramolecular chemistry. Its synthesis often involves Pd-catalyzed cross-coupling reactions or template-directed macrocyclization, techniques that are widely discussed in contemporary literature. The compound's robustness under various conditions also makes it a model system for studying self-assembly and molecular recognition, topics that dominate conferences on nanotechnology and materials chemistry.

Environmental sustainability is another hot topic where 21H,23H-Porphine derivatives show promise. Their ability to act as photosensitizers in photocatalytic degradation of pollutants is being investigated. Searches for "green chemistry porphyrins" or "sustainable catalytic materials" often lead to discussions about such compounds. The 3,5-dimethylphenyl groups further enhance their compatibility with green solvents, addressing the industry's push toward eco-friendly processes.

In summary, 21H,23H-Porphine, 5,10,15,20-tetrakis(3,5-dimethylphenyl)- (CAS No. 108546-02-7) is a multifaceted compound with applications spanning energy, medicine, and environmental science. Its adaptability to cutting-edge research trends ensures its continued prominence in scientific discourse. For researchers and industries alike, understanding its properties and potential is key to unlocking innovative solutions for modern challenges.